3-hydroxy-4-(4-propoxybenzoyl)-5-(4-pyridinyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H23N3O4
• Molecular Weight: 429.5 g/mol
• IUPAC Name: (4Z)-4-[hydroxy-(4-propoxyphenyl)methylidene]-5-pyridin-4-yl-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H23N3O4/c1-2-14-32-20-7-5-19(6-8-20)23(29)21-22(18-9-12-26-13-10-18)28(25(31)24(21)30)16-17-4-3-11-27-15-17/h3-13,15,22,29H,2,14,16H2,1H3/b23-21-
• InChI Key: PZVADWGXGUAPHZ-LNVKXUELSA-N
• Isomeric SMILES: CCCOC1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=NC=C4)/O
• SMILES: CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=NC=C4)O

Description

3-hydroxy-4-(4-propoxybenzoyl)-5-(4-pyridinyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has gained attention due to its potential applications in scientific research. It is a pyrrole derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 3-hydroxy-4-(4-propoxybenzoyl)-5-(4-pyridinyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it has been suggested that it may act as an inhibitor of protein kinases, particularly the mitogen-activated protein kinase (MAPK) pathway. This pathway is involved in various cellular processes, including cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects:
Studies have shown that 3-hydroxy-4-(4-propoxybenzoyl)-5-(4-pyridinyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one exhibits anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of tumor cells in vitro and in vivo. However, its effects on human subjects are yet to be studied.

Advantages and Limitations for Lab Experiments

One advantage of using 3-hydroxy-4-(4-propoxybenzoyl)-5-(4-pyridinyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its potential as an inhibitor of protein kinases, which are involved in various cellular processes. However, its limitations include its low solubility in water and its potential toxicity, which may affect the reliability and reproducibility of the results.

Future Directions

For the study of 3-hydroxy-4-(4-propoxybenzoyl)-5-(4-pyridinyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one include further investigation of its mechanism of action and its potential as a therapeutic agent for various diseases. It may also be studied for its effects on other cellular signaling pathways and its potential as a drug delivery system. Additionally, the development of more efficient and cost-effective synthesis methods may facilitate its use in scientific research.

Synthesis Methods

The synthesis of 3-hydroxy-4-(4-propoxybenzoyl)-5-(4-pyridinyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one has been achieved through various methods. One of the most commonly used methods is the reaction of 4-propoxybenzoyl chloride with 4-pyridinylmethylamine in the presence of triethylamine. The resulting intermediate is then reacted with 3-pyridinylmethylamine and subsequently cyclized to form the final product. Other methods include the use of different reagents and catalysts, such as acetic anhydride and aluminum chloride.

Scientific Research Applications

3-hydroxy-4-(4-propoxybenzoyl)-5-(4-pyridinyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one has shown potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its anti-inflammatory, analgesic, and antitumor activities. It has also been investigated for its potential as an inhibitor of protein kinases, which are enzymes that play a crucial role in cellular signaling pathways.